
Tianeptine Metabolite MC5 Sodium Salt: A
Technical Guide to Solubility and Stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Tianeptine Metabolite MC5

Sodium Salt

Cat. No.: B563113 Get Quote
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Abstract
This technical guide provides a comprehensive overview of the available data on the solubility

and stability of Tianeptine Metabolite MC5 Sodium Salt, a primary and pharmacologically

active metabolite of the atypical antidepressant, tianeptine. Due to the limited availability of

specific quantitative data for the MC5 metabolite, this document also includes comparative data

for the parent compound, tianeptine sodium salt, to provide a broader context for its

physicochemical properties. This guide is intended to be a valuable resource for researchers,

scientists, and drug development professionals working with this compound, offering insights

into its handling, formulation, and analytical characterization. The document details

experimental protocols for solubility and stability testing based on established pharmaceutical

guidelines and presents key signaling pathways associated with tianeptine and its metabolites.

Introduction
Tianeptine is an atypical antidepressant with a unique neurochemical profile that includes

modulation of the glutamatergic system and agonism at the µ-opioid receptor.[1][2] Its principal

metabolite, Tianeptine Metabolite MC5 (pentanoic acid derivative), is pharmacologically active

and exhibits a longer plasma half-life than the parent compound, contributing significantly to the

overall therapeutic effect.[3][4] Understanding the solubility and stability of the MC5 sodium salt
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is therefore critical for the development of robust analytical methods, stable formulations, and

for ensuring accurate and reproducible results in preclinical and clinical research.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Tianeptine Metabolite MC5
Sodium Salt is provided in the table below.

Property Value Source

Chemical Name

Sodium 5-[(3-chloro-6-methyl-

5,5-dioxo-6,11-

dihydrodibenzo[c,f][5]

[6]thiazepin-11-

yl)amino]pentanoate

CAS Number 115220-11-6

Molecular Formula C₁₉H₂₀ClN₂NaO₄S

Molecular Weight 430.88 g/mol

Appearance White to Pale Beige Solid [7]

Purity >95% (HPLC) [8]

Storage Temperature -20°C [8]

Solubility Profile
Precise quantitative solubility data for Tianeptine Metabolite MC5 Sodium Salt is not

extensively available in the public domain. The following tables summarize the available

qualitative information for the metabolite and provide more detailed quantitative data for the

parent compound, tianeptine sodium salt, for comparative purposes.

Table 3.1: Solubility of Tianeptine Metabolite MC5
Sodium Salt
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Solvent Solubility

Dichloromethane Slightly soluble[9]

Dimethyl Sulfoxide (DMSO) Slightly soluble[9]

Methanol Slightly soluble[9]

Table 3.2: Solubility of Tianeptine Sodium Salt (for
comparison)

Solvent Solubility

Water Soluble to 100 mM

Dimethyl Sulfoxide (DMSO) 20 mg/mL[10]

Dimethylformamide (DMF) 30 mg/mL[10]

Ethanol 10 mg/mL[10]

Phosphate Buffered Saline (PBS, pH 7.2) approx. 10 mg/mL[11]

Stability Profile
Comprehensive stability data for Tianeptine Metabolite MC5 Sodium Salt, particularly from

forced degradation studies, is limited. However, pharmacokinetic studies have demonstrated its

stability in rat plasma under various storage and processing conditions.[1] A study on the forced

degradation of the parent compound, tianeptine sodium, provides valuable insights into the

potential degradation pathways that may also be relevant for the MC5 metabolite.

Table 4.1: Summary of Tianeptine Sodium Stability
under Forced Degradation
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Stress Condition
Observations for
Tianeptine Sodium

Potential Relevance for
MC5 Sodium Salt

Acid Hydrolysis (e.g., 0.1N

HCl)
Degradation observed.

The ester and amide-like

functionalities in MC5 may also

be susceptible to acid-

catalyzed hydrolysis.

Base Hydrolysis (e.g., 0.1N

NaOH)

Significant degradation

observed.

Similar to acid hydrolysis,

basic conditions can promote

the hydrolysis of susceptible

functional groups.

Oxidation (e.g., 3% H₂O₂) Degradation observed.

The tertiary amine and sulfur-

containing ring system could

be sites of oxidation.

Thermal Degradation (e.g.,

60°C)
Relatively stable.

Suggests good thermal

stability in the solid state,

which may extend to the MC5

metabolite.

Photodegradation (UV light)
Degradation observed with the

formation of photoproducts.[6]

The chromophoric system in

MC5 is similar to tianeptine,

indicating a potential for

photosensitivity.

Experimental Protocols
The following sections outline standardized experimental protocols for determining the solubility

and stability of pharmaceutical compounds like Tianeptine Metabolite MC5 Sodium Salt.
These are based on general pharmaceutical guidelines and methodologies reported for

tianeptine and its metabolites.

Protocol for Thermodynamic Solubility Determination
This protocol is adapted from the shake-flask method, a gold standard for determining

equilibrium solubility.
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Objective: To determine the equilibrium solubility of Tianeptine Metabolite MC5 Sodium Salt
in various solvents.

Materials:

Tianeptine Metabolite MC5 Sodium Salt

Selected solvents (e.g., water, PBS at different pH values, ethanol, methanol, DMSO)

Vials with screw caps

Orbital shaker or rotator

Centrifuge

HPLC-UV or LC-MS/MS system for quantification

Analytical balance

pH meter

Procedure:

Add an excess amount of Tianeptine Metabolite MC5 Sodium Salt to a known volume of

the selected solvent in a vial. The excess solid should be visually apparent.

Tightly cap the vials and place them on an orbital shaker or rotator at a constant temperature

(e.g., 25°C or 37°C).

Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to ensure

equilibrium is reached.

After equilibration, centrifuge the vials at a high speed to pellet the excess solid.

Carefully withdraw an aliquot of the supernatant without disturbing the solid pellet.

Dilute the aliquot with a suitable solvent to a concentration within the linear range of the

analytical method.
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Analyze the concentration of the dissolved compound using a validated HPLC-UV or LC-

MS/MS method.

Repeat the measurement at different time points to confirm that equilibrium has been

reached (i.e., the concentration is no longer increasing).

Protocol for Stability Testing under Forced Degradation
This protocol outlines a general procedure for conducting forced degradation studies to identify

potential degradation products and pathways.

Objective: To assess the stability of Tianeptine Metabolite MC5 Sodium Salt under various

stress conditions.

Materials:

Tianeptine Metabolite MC5 Sodium Salt

Solutions for stress conditions: 0.1N HCl, 0.1N NaOH, 3% H₂O₂

High-purity water

Temperature-controlled oven

Photostability chamber with UV and visible light sources

HPLC-UV/DAD or LC-MS/MS system for analysis

Procedure:

Sample Preparation: Prepare solutions of Tianeptine Metabolite MC5 Sodium Salt in a

suitable solvent (e.g., water or methanol) at a known concentration.

Acid Hydrolysis: Mix the sample solution with 0.1N HCl and incubate at a specific

temperature (e.g., 60°C) for a defined period. Withdraw samples at various time points.

Neutralize the samples before analysis.
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Base Hydrolysis: Mix the sample solution with 0.1N NaOH and incubate at room temperature

or a slightly elevated temperature. Withdraw and neutralize samples at different intervals.

Oxidative Degradation: Mix the sample solution with 3% H₂O₂ and store in the dark at room

temperature. Monitor the degradation over time.

Thermal Degradation: Expose the solid compound to dry heat in an oven (e.g., 60°C or

higher) for a specified duration. Also, test the stability of a solution at elevated temperatures.

Photostability: Expose the solid compound and a solution of the compound to light in a

photostability chamber according to ICH Q1B guidelines. A dark control should be run in

parallel.

Analysis: Analyze all stressed samples, along with an unstressed control, using a stability-

indicating HPLC method. The method should be capable of separating the intact drug from

all degradation products. Peak purity analysis using a Diode Array Detector (DAD) or mass

spectral data is essential to confirm the homogeneity of the peaks.

Signaling Pathways and Experimental Workflows
The antidepressant and anxiolytic effects of tianeptine and its active metabolite MC5 are

understood to be mediated through complex interactions with the glutamatergic and opioid

systems in the central nervous system.

Tianeptine and MC5 Signaling Pathways
Tianeptine and its metabolite MC5 are agonists at the µ-opioid receptor (MOR).[1] Tianeptine

also modulates the activity of AMPA and NMDA glutamate receptors, which is believed to

contribute to its neuroprotective and antidepressant effects.[2]
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Caption: Signaling pathways of Tianeptine and its metabolite MC5.

Experimental Workflow for Solubility and Stability
Analysis
A logical workflow is crucial for the systematic evaluation of the physicochemical properties of a

drug metabolite.
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Caption: Workflow for solubility and stability analysis.

Conclusion
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This technical guide has synthesized the currently available information on the solubility and

stability of Tianeptine Metabolite MC5 Sodium Salt. While specific quantitative data for the

metabolite remains sparse, the provided qualitative information, comparative data from the

parent compound, and standardized experimental protocols offer a solid foundation for

researchers. The elucidation of its signaling pathways further aids in understanding its

pharmacological context. Further studies are warranted to generate comprehensive

quantitative solubility and stability data for Tianeptine Metabolite MC5 Sodium Salt to
facilitate its continued development and use in pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tianeptine Metabolite MC5 Sodium Salt: A Technical
Guide to Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563113#tianeptine-metabolite-mc5-sodium-salt-
solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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